molecular formula C11H11NO B8398786 2-vinyl-7,8-dihydroquinolin-5(6H)-one

2-vinyl-7,8-dihydroquinolin-5(6H)-one

Cat. No.: B8398786
M. Wt: 173.21 g/mol
InChI Key: BBMUPGGHEIDGEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-vinyl-7,8-dihydroquinolin-5(6H)-one is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

2-ethenyl-7,8-dihydro-6H-quinolin-5-one

InChI

InChI=1S/C11H11NO/c1-2-8-6-7-9-10(12-8)4-3-5-11(9)13/h2,6-7H,1,3-5H2

InChI Key

BBMUPGGHEIDGEI-UHFFFAOYSA-N

Canonical SMILES

C=CC1=NC2=C(C=C1)C(=O)CCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-oxo-5,6,7,8-tetrahydroquinolin-2-yl trifluoromethanesulfonate (Preparation 54B, 2.21 g, 7.49 mmol) in dioxane (12 mL) in a sealed tube was added sequentially tributyl(vinyl)stannane (2.418 mL, 8.23 mmol) and lithium chloride (0.952 g, 22.46 mmol). The mixture was degassed under reduced pressure and charged with nitrogen (3×). To the mixture was added tetrakis(triphenylphosphine)palladium(0) (0.865 g, 0.749 mmol), and the mixture was stirred under a strong stream of nitrogen for 5 min. The reaction mixture was sealed, immersed in an oil bath at 100° C., and stirred overnight. The reaction mixture was filtered and the solid was rinsed with ethyl acetate (150 mL). The filtrate was concentrated under reduced pressure, and the resulting residue was diluted with ether (150 mL). The resulting solid was removed by vacuum filtration and rinsed with ether (150 mL). The filtrate was concentrated under reduced pressure and purified by flash silica gel chromatography using a mixture of ethyl acetate in hexane (5%-12.5%-20%) to give 2-vinyl-7,8-dihydroquinolin-5(6H)-one (1.09 g, 6.29 mmol, 84% yield) as a pale yellow solid. The compound had an HPLC ret. time=0.738 min. (condition A); LC/MS M+1=273.8; 1H NMR (500 MHz, CDCl3) δ ppm 2.21 (quin, 2H), 2.67-2.73 (m, 2H), 3.15 (t, J=6.10 Hz, 2H), 5.65 (d, J=10.82 Hz, 1H), 6.35 (d, J=17.48 Hz, 1H), 6.86 (dd, J=17.48, 10.54 Hz, 1H), 7.34 (d, J=8.05 Hz, 1H), and 8.25 (d, J=8.05 Hz, 1H).
Name
5-oxo-5,6,7,8-tetrahydroquinolin-2-yl trifluoromethanesulfonate
Quantity
2.21 g
Type
reactant
Reaction Step One
Quantity
2.418 mL
Type
reactant
Reaction Step One
Quantity
0.952 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
0.865 g
Type
catalyst
Reaction Step Two

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